Cas no 2034524-67-7 (N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide)
N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide
-
- Inchi: 1S/C11H19NO2S/c13-11(9-1-2-9)12-5-8-15-10-3-6-14-7-4-10/h9-10H,1-8H2,(H,12,13)
- InChI Key: MQJAMHPSMGGADA-UHFFFAOYSA-N
- SMILES: C1(C(NCCSC2CCOCC2)=O)CC1
Experimental Properties
- Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 447.7±45.0 °C(Predicted)
- pka: 15.63±0.20(Predicted)
N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6472-0503-2μmol |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 2μl |
$85.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-5μmol |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 5μl |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-10μmol |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 10μl |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-1mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 1mg |
$81.0 | 2023-04-25 | |
| Life Chemicals | F6472-0503-2mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 2mg |
$88.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-3mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 3mg |
$94.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-4mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 4mg |
$99.0 | 2023-04-25 | |
| Life Chemicals | F6472-0503-5mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 5mg |
$103.5 | 2023-04-25 | |
| Life Chemicals | F6472-0503-10mg |
N-[2-(oxan-4-ylsulfanyl)ethyl]cyclopropanecarboxamide |
2034524-67-7 | 90%+ | 10mg |
$118.5 | 2023-04-25 |
N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide
Research Brief on N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide (CAS: 2034524-67-7)
N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide (CAS: 2034524-67-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a tetrahydro-2H-pyran-4-yl thioether and a cyclopropanecarboxamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.
The synthesis of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide involves a multi-step process that ensures high yield and purity. Key steps include the formation of the tetrahydro-2H-pyran-4-yl thioether linkage and the subsequent coupling with cyclopropanecarboxamide. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic methodologies are crucial for scaling up production for preclinical and clinical studies.
Pharmacological evaluations of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits high affinity for certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings suggest its applicability in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation. Further in vivo studies are underway to validate these effects and assess the compound's pharmacokinetic and safety profiles.
One of the most notable aspects of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide is its mechanism of action. Recent research has elucidated its role in inhibiting key enzymes that contribute to oxidative stress and neuroinflammation. By targeting these pathways, the compound may offer neuroprotective benefits, making it a promising candidate for neurodegenerative disease therapeutics. Additionally, its ability to modulate immune responses highlights its potential in autoimmune and inflammatory disorders.
Despite these promising findings, challenges remain in the development of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide (CAS: 2034524-67-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural properties and promising pharmacological profile make it a compelling subject for ongoing research. Future studies will focus on refining its therapeutic potential and addressing the challenges associated with its development. This compound holds the potential to contribute to the treatment of various debilitating diseases, underscoring the importance of continued investigation and investment in this area.
2034524-67-7 (N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)